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Compound of Interest

Compound Name: Fmoc-NH-PEG2-CH2CH2COOH

Cat. No.: B607494 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of chemical reagents is a critical aspect of laboratory operations. This guide

provides detailed, step-by-step procedures for the proper disposal of Fmoc-NH-PEG2-
CH2CH2COOH, prioritizing safety and regulatory adherence.

While a specific Safety Data Sheet (SDS) for Fmoc-NH-PEG2-CH2CH2COOH is not readily

available, a conservative approach to its disposal is recommended, treating it as a chemical

waste product. This involves adhering to general laboratory chemical waste guidelines. An SDS

for a similar compound, Fmoc-NH-PEG-COOH, indicates that it is not classified as a hazardous

substance.[1] Polyethylene glycol (PEG), a component of the molecule, is known to be

biodegradable and non-toxic.[2][3] However, the complete toxicological properties of Fmoc-
NH-PEG2-CH2CH2COOH have not been thoroughly investigated.[1] Therefore, disposal

through an accredited Environmental Health and Safety (EHS) program is the most responsible

course of action.

Immediate Safety and Handling
Before beginning any disposal procedure, ensure you are equipped with the appropriate

Personal Protective Equipment (PPE).

Recommended PPE:

Eye Protection: Chemical safety goggles are essential to protect against potential splashes.

[1]
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Hand Protection: Wear common chemical-resistant gloves.[1]

Lab Coat: A standard laboratory coat should be worn to protect skin and clothing.

Work Area:

Conduct all handling and preparation for disposal within a well-ventilated area, such as a

chemical fume hood, to avoid inhalation of any potential vapors or dust.[1]

Summary of Chemical Properties
Property Value Source

Synonyms

Fmoc-8-amino-3,6-

dioxaoctanoic acid; Fmoc-

AEEA

[4]

Molecular Weight 385.41 g/mol [4]

Formula C21H23NO6 [4]

Appearance Solid -

Storage Temperature
-5°C, keep in dry and avoid

sunlight
[5][6]

Step-by-Step Disposal Protocol
1. Waste Identification and Classification:

Treat Fmoc-NH-PEG2-CH2CH2COOH waste, including any contaminated materials (e.g.,

gloves, wipes, absorbent paper), as chemical waste.[7][8]

Do not dispose of this chemical down the drain or in regular trash.[9][10] Chemical waste is

regulated and must be managed through your institution's EHS hazardous waste program.[9]

2. Waste Collection and Containment:

Solid Waste:
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Collect dry, solid Fmoc-NH-PEG2-CH2CH2COOH waste and any contaminated lab

supplies (e.g., Kim Wipes, gloves) in a designated, clearly labeled, and compatible

chemical waste container.[7][11]

For chemically contaminated lab trash, it is often recommended to double-bag the waste

in clear plastic bags to allow for visual inspection.[7]

Liquid Waste (Solutions):

If the compound is in solution, collect it in a sealable, leak-proof container.[7] Plastic

bottles are often preferred over glass for hazardous waste when compatibility is not an

issue.[9]

Ensure the container is chemically compatible with the solvent used.

Do not mix incompatible waste streams.

Container Management:

Keep waste containers securely closed except when adding waste.[7][11]

Use a secondary container to prevent spills and segregate incompatible wastes.[7][8] The

secondary container should be able to hold 110% of the volume of the primary container.

[7]

3. Labeling Hazardous Waste:

Properly label the waste container immediately upon starting waste accumulation.[8]

The label, often a specific "Hazardous Waste" tag provided by your EHS department, must

include:[9]

The full, unabbreviated chemical name: "Fmoc-NH-PEG2-CH2CH2COOH". For mixtures,

list all components and their approximate percentages.[9]

The date of waste generation.[9]

The location of origin (e.g., building and room number).[9]
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The name and contact information of the principal investigator.[9]

An indication of the hazards (while not officially classified as hazardous, it is best practice

to handle with care).

4. Storage of Chemical Waste:

Store the labeled waste container in a designated hazardous waste storage area within your

laboratory.

Ensure the storage area is secure and away from general laboratory traffic.

Adhere to your institution's limits on the quantity of waste that can be stored and the

maximum accumulation time (e.g., 90 days).[7]

5. Arranging for Disposal:

Once the waste container is full or the accumulation time limit is approaching, request a

pickup from your institution's EHS department.

Complete any required forms, such as a Hazardous Waste Information Form, providing a

complete list of the chemicals for disposal.[9]

Handling of Empty Containers
An empty container that held Fmoc-NH-PEG2-CH2CH2COOH should be triple-rinsed with a

suitable solvent.[11]

The rinsate (the solvent from rinsing) must be collected and disposed of as hazardous

chemical waste.[8][11]

After triple-rinsing and allowing the container to air dry, deface or remove the original label.[8]

The container can then typically be disposed of in the regular trash or recycled according to

your institution's policies.[8][11]

Disposal Workflow
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Start: Fmoc-NH-PEG2-CH2CH2COOH
Waste Generated

1. Don Appropriate PPE
(Goggles, Gloves, Lab Coat) Handling Empty Container

2. Classify as Chemical Waste
(Solid or Liquid)

3. Use a Compatible, Labeled
Hazardous Waste Container

4. Complete Hazardous Waste Tag
(Full Chemical Name, Date, PI Info)

5. Store in Designated, Secondary
Containment Area

6. Request EHS Pickup
(Submit Required Forms)

End: Waste Transferred
to EHS for Disposal

Triple-rinse with
appropriate solvent

Collect rinsate as
hazardous waste

Deface label and dispose
of container in trash

Click to download full resolution via product page

Caption: Disposal workflow for Fmoc-NH-PEG2-CH2CH2COOH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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